![molecular formula C8H11NO B6275368 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 2763755-03-7](/img/no-structure.png)
6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-Methyl-2-oxaspiro[3.3]heptane-6-carbonitrile (MOC) is a cyclic nitrile compound with a wide range of applications in scientific research and laboratory experiments. It is a colorless, volatile liquid with a boiling point of about 200 °C and a melting point of about -50 °C. It is synthesized through a variety of methods, including the reaction of phenylacetonitrile with ethyl acetoacetate and the reaction of acetonitrile with p-toluenesulfonamide. MOC is used in a variety of scientific research applications, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments are discussed in
Mechanism of Action
6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile is believed to act as a catalyst in the synthesis of organic compounds, as it can facilitate the formation of new bonds between atoms. In addition, it is believed to act as a nucleophile in the reaction of acetonitrile with p-toluenesulfonamide, as it can attack the electrophilic center of the p-toluenesulfonamide.
Biochemical and Physiological Effects
6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile is believed to have no significant biochemical or physiological effects, as it is not believed to be toxic to humans or animals.
Advantages and Limitations for Lab Experiments
6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile has several advantages for use in lab experiments, including its low cost, low volatility, and low toxicity. However, it has several limitations, including its low solubility in water and its low reactivity.
Future Directions
There are several potential future directions for the use of 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile in scientific research and laboratory experiments. These include the use of 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile as a catalyst in the synthesis of other organic compounds, the use of 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile as a reagent in organic reactions, and the use of 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile in the study of the structure and reactivity of organic molecules. In addition, there is potential for the development of new pharmaceuticals and medical devices using 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile as a starting material. Finally, further research into the solubility and reactivity of 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile could lead to new applications for the compound.
Synthesis Methods
6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized through a variety of methods, including the reaction of phenylacetonitrile with ethyl acetoacetate, and the reaction of acetonitrile with p-toluenesulfonamide. In the reaction of phenylacetonitrile with ethyl acetoacetate, the phenylacetonitrile is heated with ethyl acetoacetate in the presence of a base, such as sodium hydroxide or potassium carbonate, to form 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile. In the reaction of acetonitrile with p-toluenesulfonamide, the acetonitrile is heated with p-toluenesulfonamide in the presence of a base, such as sodium hydroxide or potassium carbonate, to form 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile.
Scientific Research Applications
6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile is used in a variety of scientific research applications, including the synthesis of organic compounds, the study of organic reactions, and the study of the structure and reactivity of organic molecules. It is also used in the synthesis of pharmaceuticals, such as antibiotics, and in the synthesis of materials for use in medical devices.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of a cyclic ketone with a nitrile in the presence of a Lewis acid catalyst.", "Starting Materials": [ "Cyclic ketone (2-cyclohexenone)", "Nitrile (acetonitrile)", "Lewis acid catalyst (AlCl3)" ], "Reaction": [ "Add AlCl3 to a solution of 2-cyclohexenone in acetonitrile to form an enol intermediate", "Add acetonitrile and the nitrile to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and quench with water", "Extract the product with a non-polar solvent", "Purify the product by column chromatography" ] } | |
CAS RN |
2763755-03-7 |
Molecular Formula |
C8H11NO |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
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